1-[(3-Chloropropyl)sulfanyl]-4-methoxybenzene

• CAS No.: 19433-01-3
• Molecular Formula: C10H13ClOS
• Molecular Weight: 216.73 g/mol
• IUPAC Name: 1-(3-chloropropylsulfanyl)-4-methoxybenzene
• InChI: InChI=1S/C10H13ClOS/c1-12-9-3-5-10(6-4-9)13-8-2-7-11/h3-6H,2,7-8H2,1H3
• InChI Key: MEBHFEVVYCZYPM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)SCCCCl

Description

1-[(3-Chloropropyl)sulfanyl]-4-methoxybenzene is a useful research compound. Its molecular formula is C10H13ClOS and its molecular weight is 216.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

With stirring at room temperature, 5.6 g (39.9 mmols) of 4-methoxythiophenol was added by small portions to 20 ml of a solution of 0.98 g (40.8 mmols) of sodium hydride in dimethylformamide. The solution was dropwise added to 40 ml of a solution of 6.3 g (40.0 mmols) of 1-bromo-3-chloropropane in dimethylformamide with stirring under ice cooling. The mixture was stirred under ice cooling for further an hour. After the reaction, an aqueous saturated sodium bicarbonate solution was added to the mixture followed by extraction of the solution with ethyl acetate 3 times. The ethyl acetate layer was dried over anhydrous sodium sulfate. The solvent was evaporated under reduced pressure, and the residue was purified by silica gel column chromatography (eluent: chloroform) to afford 7.8 g (yield: 90%) of the title compound.